Tert-butyl 4-amino-1,2-oxazolidine-2-carboxylate

• IUPAC Name: tert-butyl 4-amino-1,2-oxazolidine-2-carboxylate
• InChI: InChI=1S/C8H16N2O3/c1-8(2,3)13-7(11)10-4-6(9)5-12-10/h6H,4-5,9H2,1-3H3
• InChI Key: UEMZDFXRHGXLOO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CO1)N
• Molecular Formula: C8H16N2O3
• Molecular Weight: 188.22 g/mol

Description

Tert-butyl 4-amino-1,2-oxazolidine-2-carboxylate is a chemical compound with the molecular formula C8H16N2O3. It is used in various chemical reactions and has a molecular weight of 188.23.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H16N2O3/c1-8(2,3)13-7(11)10-4-6(9)5-12-10/h6H,4-5,9H2,1-3H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 258.5±29.0 °C and a predicted density of 1.136±0.06 g/cm3. Its pKa is predicted to be 7.65±0.20.

Scientific Research Applications

Synthesis of Protease Inhibitors

This compound has been utilized in the synthesis of glutamic acid and glutamine peptides possessing a trifluoromethyl ketone group, which exhibited inhibitory activity against severe acute respiratory syndrome coronavirus protease (SARS-CoV 3CLpro) (Sydnes et al., 2006).

Preparation of Dipeptide Nitroanilides

It also plays a role in the synthesis of dipeptide 4-nitroanilides containing non-proteinogenic amino acids, demonstrating its versatility in peptide chemistry (Schutkowski, Mrestani-Klaus, & Neubert, 2009).

Intermediate in Biotin Synthesis

The compound is a key intermediate in the synthesis of Biotin, indicating its importance in the biosynthesis of essential nutrients and molecules (Liang et al., 2016).

Anticancer Agent Development

It has been used in the synthesis of functionalized amino acid derivatives evaluated for cytotoxicity against human cancer cell lines, highlighting its potential in the development of new anticancer agents (Kumar et al., 2009).

Chiral Auxiliaries and Pharmaceutical Applications

Furthermore, its derivatives serve as chiral auxiliaries and have pharmaceutical applications, illustrating its contribution to the synthesis of biologically active compounds with high enantioselectivity (Barta et al., 2000).

Synthesis routes and methods

Procedure details

A solution of 4-(2-Nitro-benzenesulfonylamino)-isoxazolidine-2-carboxylic acid tert-butyl ester (694 mg, 1.86 mmol) and PhSH (0.142 ml, 1.1 equiv) in MeCN (10 ml) under argon at room temperature was treated with K2CO3 (386 mg, 1.5 equiv). The reaction mixture turned bright yellow. The reaction was left to stir overnight. As TLC indicated complete consumption of starting material, volatiles were removed in vacuo. Flash column chromatography eluting with dichloromethane:methanol (10/0 then 9/1) afforded 336 mg of the title amine (1.8 mmol, 96%). 1H-NMR (CDCl3, 400 MHz): 4.03-3.92 (m, 3H), 3.89-3.76 (m, 1H), 3.70 (dd, 1H), 3.37 (dd, 1H), 1.51 (s, 9H).